Cas no 2224232-38-4 (1-[2-Methyl-6-(trifluoromethyl)morpholin-4-yl]prop-2-en-1-one)

• Product Name: 1-[2-Methyl-6-(trifluoromethyl)morpholin-4-yl]prop-2-en-1-one
• CAS No: 2224232-38-4
• MF: C₉H₁₂F₃NO₂
• MW: 223.192293167114
• CID: 5978329
• PubChem ID: 132398271
• Update Time: 2023-12-28

1-[2-Methyl-6-(trifluoromethyl)morpholin-4-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2224232-38-4
• EN300-7521785
• AKOS033934974
• 1-[2-Methyl-6-(trifluoromethyl)morpholin-4-yl]prop-2-en-1-one

• Inchi： 1S/C9H12F3NO2/c1-3-8(14)13-4-6(2)15-7(5-13)9(10,11)12/h3,6-7H,1,4-5H2,2H3
• InChI Key： CHJONLGAAZQSSF-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(C=C)=O)CC(C)O1)(F)F

Computed Properties

• Exact Mass: 223.08201311g/mol
• Monoisotopic Mass: 223.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų